
Navigating the Solubility Landscape of 3-
Furanboronic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Furanboronic acid

Cat. No.: B1301962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Furanboronic
acid in organic solvents. Understanding the solubility of this versatile reagent is critical for its

effective application in organic synthesis, particularly in cross-coupling reactions, purification,

and formulation development. While extensive quantitative data for 3-Furanboronic acid in a

range of common organic solvents is not readily available in public literature, this document

compiles the existing qualitative and quantitative information. To provide a predictive

framework, solubility data for the structurally analogous phenylboronic acid is also presented.

Furthermore, this guide details a standard experimental protocol for determining the solubility of

boronic acids, enabling researchers to generate precise data for their specific applications.

Quantitative and Qualitative Solubility Data
Precise, quantitative solubility data for 3-Furanboronic acid across a wide array of organic

solvents remains largely uncharacterized in peer-reviewed literature. However, qualitative

descriptions and some specific data points are available.

3-Furanboronic Acid

Multiple sources indicate that 3-Furanboronic acid is soluble in methanol.[1][2][3] It is also

described as having excellent solubility in polar solvents.[4] One source provides a specific

quantitative value for its solubility in Dimethyl Sulfoxide (DMSO).[5]
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Solvent Temperature (°C) Solubility

Methanol Not Specified Soluble[1][2][3]

Dimethyl Sulfoxide (DMSO) Not Specified 125 mg/mL[5]

For in vivo applications, one study reports the formation of a clear solution with a solubility of ≥

2.08 mg/mL in complex solvent systems, including mixtures of DMSO, PEG300, Tween-80, and

saline, as well as DMSO with corn oil.[5]

Phenylboronic Acid: An Analog for Solubility Behavior

Due to the limited quantitative data for 3-Furanboronic acid, the solubility of phenylboronic

acid is presented here as a relevant proxy to illustrate general trends for arylboronic acids in

common organic solvents. The following data was determined using the dynamic (synthetic)

method.[6][7][8] It is crucial to note that these values are for phenylboronic acid and may not

directly reflect the solubility of 3-Furanboronic acid, which contains a furan ring that can

influence its polarity and interactions with solvents.
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Solvent Temperature (K)
Phenylboronic Acid (Mole
Fraction, x)

Chloroform 293.15 0.012

303.15 0.020

313.15 0.033

323.15 0.052

3-Pentanone 293.15 0.095

303.15 0.135

313.15 0.185

323.15 0.250

Acetone 293.15 0.110

303.15 0.155

313.15 0.210

323.15 0.280

Dipropyl Ether 293.15 0.055

303.15 0.080

313.15 0.115

323.15 0.160

Methylcyclohexane 293.15 < 0.001

303.15 < 0.001

313.15 0.001

323.15 0.001

Data sourced from a study on the solubility of phenylboronic acid and its cyclic esters in organic

solvents.[6][8]
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Experimental Protocol for Solubility Determination:
The Dynamic Method
A widely employed and reliable technique for determining the solubility of boronic acids in

organic solvents is the dynamic, or synthetic, method. This method involves the visual or

instrumental observation of the dissolution of a solid in a liquid upon controlled heating.

Principle:

A biphasic sample of the boronic acid and the chosen organic solvent with a precisely known

composition is prepared. The mixture is heated at a constant, slow rate while being vigorously

stirred. The temperature at which the last solid particles disappear, resulting in a clear, single-

phase solution, is recorded as the equilibrium solubility temperature for that specific

composition. The disappearance of turbidity can be monitored by measuring the intensity of a

light beam passing through the sample.

Materials and Apparatus:

3-Furanboronic acid

High-purity organic solvents of choice

Analytical balance (for accurate weighing)

Jacketed glass vessel

Magnetic stirrer and stir bar

Calibrated temperature probe

Luminance probe or a light source and detector for monitoring turbidity

Heating/cooling circulator

Procedure:
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Sample Preparation: Accurately weigh the 3-Furanboronic acid and the selected organic

solvent into the jacketed glass vessel. The composition is known with a high degree of

accuracy.

Heating and Stirring: The biphasic sample is heated at a slow, constant rate (e.g., 0.3 K/h)

while being vigorously stirred to ensure homogeneity.

Turbidity Measurement: The intensity of a light beam passing through the sample is

continuously monitored. As the solid dissolves, the turbidity of the mixture decreases, and

the light transmission increases.

Equilibrium Point Determination: The temperature at which the turbidity completely

disappears, and the light transmission reaches a maximum and plateaus, is recorded as the

solid-liquid equilibrium point for that specific mole fraction.

Data Collection: Repeat the procedure for a range of compositions to generate a solubility

curve (mole fraction vs. temperature) for the 3-Furanboronic acid in the specific solvent.

Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of boronic

acid solubility using the dynamic method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1301962?utm_src=pdf-body
https://www.benchchem.com/product/b1301962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Weigh Boronic Acid & Solvent

Heating & Stirring

Slow, Constant Heating Rate Vigorous Stirring

Turbidity Monitoring

Measure Light Transmission

Equilibrium Point Determination

Record Temperature of Complete Dissolution

Data Analysis

Construct Solubility Curve
(Mole Fraction vs. Temperature)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1301962?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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